molecular formula C6H3ClF2O3S B8696907 4-Chlorosulfonyl-2,6-difluorophenol

4-Chlorosulfonyl-2,6-difluorophenol

Cat. No. B8696907
M. Wt: 228.60 g/mol
InChI Key: CSEYMTPYXQWIDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Chlorosulfonyl-2,6-difluorophenol is a useful research compound. Its molecular formula is C6H3ClF2O3S and its molecular weight is 228.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chlorosulfonyl-2,6-difluorophenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chlorosulfonyl-2,6-difluorophenol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Chlorosulfonyl-2,6-difluorophenol

Molecular Formula

C6H3ClF2O3S

Molecular Weight

228.60 g/mol

IUPAC Name

3,5-difluoro-4-hydroxybenzenesulfonyl chloride

InChI

InChI=1S/C6H3ClF2O3S/c7-13(11,12)3-1-4(8)6(10)5(9)2-3/h1-2,10H

InChI Key

CSEYMTPYXQWIDS-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1F)O)F)S(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Chlorosulfonic acid (112.6 g) was added dropwise with ice cooling to 2,6-difluorophenol (25 g). The reaction mixture was stirred at room temperature for an hour and poured into ice-water (600 ml), and the separated oily substance was extracted with methylene chloride. The methylene chloride layer was washed successively with water and a saturated aqueous sodium chloride solution, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure to give 4-chlorosulfonyl-2,6-difluorophenol (31.5 g).
Quantity
112.6 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
600 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.